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Compound of Interest

Compound Name: 4-Amino-2-bromobenzoic acid

Cat. No.: B018961

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the versatile applications of 4-
Amino-2-bromobenzoic acid in materials science. This document details its use in the
synthesis of advanced polymers, as a functional ligand in the development of metal-organic
frameworks (MOFs), and its potential in the creation of novel electronic materials. The unique
trifunctional nature of this molecule, featuring an amine group, a carboxylic acid group, and a
bromine atom on an aromatic ring, makes it a valuable building block for creating materials with
tailored properties.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-2-bromobenzoic acid is
presented below. This data is essential for its handling, characterization, and application in
experimental settings.
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Property Value

Molecular Formula C7HeBrNO2

Molecular Weight 216.03 g/mol

Melting Point 198-200 °C

Appearance White to light yellow crystalline powder

Slightly soluble in water, soluble in polar organic

Solubility .
solvents

CAS Number 2486-52-4

Application in Polymer Science: Conductive
Polymers for Sensing

4-Amino-2-bromobenzoic acid can be utilized as a monomer for the synthesis of conductive
polymers through electropolymerization. The resulting poly(4-Amino-2-bromobenzoic acid)
films can be deposited on electrode surfaces to create electrochemical sensors with enhanced
sensitivity and selectivity. The presence of the amino group facilitates polymerization, while the
carboxylic acid and bromine functionalities can be used for further post-polymerization
modifications.

Quantitative Data: Electrochemical Properties of a
Poly(4-aminobenzoic acid)-based Sensor

The following table summarizes representative electrochemical data for a sensor fabricated
with a polymer derived from an aminobenzoic acid monomer. While this data is for a closely
related polymer, it provides an indication of the expected performance.

Parameter Value

Effective Surface Area Increased by a factor of ~10.5
Electron Transfer Resistance Decreased by a factor of ~17.2
Limit of Detection (LOD) 2.3-3.0nmol L™t
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Experimental Protocol: Electropolymerization for Sensor
Fabrication

This protocol describes the fabrication of a poly(4-Amino-2-bromobenzoic acid) modified
electrode for sensing applications.

Materials:

4-Amino-2-bromobenzoic acid
e Glassy carbon electrode (GCE)
e Multi-walled carbon nanotubes (MWCNTSs)
e Phosphate buffer solution (pH 7.0)
e Alumina slurry (0.05 um)
e Acetone
« Distilled water
» Potentiostat/Galvanostat
Procedure:
o Electrode Preparation:
o Polish the GCE with alumina slurry to a mirror finish.
o Rinse with acetone and distilled water.
o Disperse MWCNTs in a suitable solvent and drop-cast onto the GCE surface.
o Electropolymerization:

o Prepare a 100 pmol L~ solution of 4-Amino-2-bromobenzoic acid in phosphate buffer
(pH 7.0).
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o Immerse the prepared electrode in the monomer solution.

o Perform cyclic voltammetry by scanning the potential between -0.3 V and 1.5V for 30
cycles at a scan rate of 100 mV s™1,

e Sensor Conditioning:

o After polymerization, rinse the modified electrode with distilled water to remove any
unreacted monomer.

o The electrode is now ready for use in electrochemical sensing experiments.

Diagram: Experimental Workflow for Sensor Fabrication
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Caption: Workflow for fabricating a poly(4-Amino-2-bromobenzoic acid) sensor.

Application in Metal-Organic Frameworks (MOFs)
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4-Amino-2-bromobenzoic acid is a promising candidate for use as an organic linker in the
synthesis of Metal-Organic Frameworks (MOFs). The carboxylic acid group can coordinate with
metal ions to form the framework structure, while the amino and bromo groups can be used to
tune the chemical and physical properties of the MOF, such as its porosity, stability, and
catalytic activity. Amino-functionalized MOFs are particularly interesting for applications in gas
storage and separation.

Quantitative Data: Properties of a Representative Amino-
Functionalized MOF

The following table provides typical properties for a MOF synthesized with an amino-
functionalized linker.

Parameter Value

Surface Area (BET) 1000 - 4000 m3/g
Pore Volume 0.5-2.0 cm3/g
Thermal Stability Up to 350 °C

CO2 Adsorption Capacity 2 -5 mmol/g (at 1 bar)

Experimental Protocol: Solvothermal Synthesis of a
MOF

This protocol outlines a general procedure for the solvothermal synthesis of a MOF using 4-
Amino-2-bromobenzoic acid as the organic linker.

Materials:

4-Amino-2-bromobenzoic acid

Metal salt (e.g., Zinc nitrate hexahydrate)

N,N-Dimethylformamide (DMF)

Ethanol
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o Autoclave with Teflon liner

Procedure:

e Reactant Preparation:

o Dissolve 4-Amino-2-bromobenzoic acid and the metal salt in DMF in a glass vial.

e Solvothermal Reaction:

o Seal the vial in a Teflon-lined stainless steel autoclave.

o Heat the autoclave in an oven at a specified temperature (e.g., 100-150 °C) for 24-72
hours.

e Product Isolation and Activation:

[e]

Cool the autoclave to room temperature.

[e]

Collect the crystalline product by filtration.

o

Wash the crystals with fresh DMF and then with ethanol.

[¢]

Activate the MOF by heating under vacuum to remove residual solvent from the pores.

Diagram: Logical Relationship in MOF Synthesis
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Caption: Key steps in the solvothermal synthesis of a MOF.

Potential in Electronic Materials

While specific applications of 4-Amino-2-bromobenzoic acid in electronic materials are not
yet widely reported, its structural features suggest potential for use in organic electronics. The
extended 1t-system of the aromatic ring, combined with the electron-donating amino group and
the electron-withdrawing carboxylic acid and bromine groups, can lead to interesting
photophysical and electronic properties. It could serve as a building block for organic light-
emitting diodes (OLEDs), organic photovoltaics (OPVs), or organic field-effect transistors
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(OFETs). The bromine atom provides a reactive site for cross-coupling reactions to build larger
conjugated systems.

Future Research Directions:

o Synthesis of Conjugated Polymers: Explore the use of 4-Amino-2-bromobenzoic acid in
polymerization reactions like Suzuki or Heck coupling to create well-defined conjugated
polymers for electronic applications.

o Development of Emissive Materials: Investigate the synthesis of small molecules and
coordination complexes incorporating 4-Amino-2-bromobenzoic acid to study their
luminescent properties for potential use in OLEDs.

» Surface Functionalization: Utilize 4-Amino-2-bromobenzoic acid to functionalize
semiconductor surfaces to tune their electronic properties and improve device performance.

Diagram: Potential Application Pathway in OLEDs
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Caption: Conceptual pathway for using 4-Amino-2-bromobenzoic acid in OLEDs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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